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Cucurbitacin S Cucurbitacin S Cucurbitacin S is an 11-oxo steroid.
Triterpenes that derive from LANOSTEROL by a shift of the C19 methyl to the C9 position. They are found in seeds and roots of CUCURBITACEAE and other plants and are noted for intense bitterness.
Brand Name: Vulcanchem
CAS No.: 60137-06-6
VCID: VC0050078
InChI: InChI=1S/C30H42O6/c1-15-18(31)12-23(27(4,5)35)36-20-13-28(6)21-10-9-16-17(11-19(32)25(34)26(16,2)3)30(21,8)22(33)14-29(28,7)24(15)20/h9,11,15,17,20-21,23-24,32,35H,10,12-14H2,1-8H3/t15-,17-,20-,21+,23+,24+,28+,29-,30+/m1/s1
SMILES: CC1C2C(CC3(C2(CC(=O)C4(C3CC=C5C4C=C(C(=O)C5(C)C)O)C)C)C)OC(CC1=O)C(C)(C)O
Molecular Formula: C30H42O6
Molecular Weight: 498.6 g/mol

Cucurbitacin S

CAS No.: 60137-06-6

Reference Standards

VCID: VC0050078

Molecular Formula: C30H42O6

Molecular Weight: 498.6 g/mol

Cucurbitacin S - 60137-06-6

CAS No. 60137-06-6
Product Name Cucurbitacin S
Molecular Formula C30H42O6
Molecular Weight 498.6 g/mol
IUPAC Name (1S,2S,4R,6S,9S,10R,11R,14R,15R)-17-hydroxy-6-(2-hydroxypropan-2-yl)-2,9,11,14,19,19-hexamethyl-5-oxapentacyclo[12.8.0.02,11.04,10.015,20]docosa-16,20-diene-8,13,18-trione
Standard InChI InChI=1S/C30H42O6/c1-15-18(31)12-23(27(4,5)35)36-20-13-28(6)21-10-9-16-17(11-19(32)25(34)26(16,2)3)30(21,8)22(33)14-29(28,7)24(15)20/h9,11,15,17,20-21,23-24,32,35H,10,12-14H2,1-8H3/t15-,17-,20-,21+,23+,24+,28+,29-,30+/m1/s1
Standard InChIKey MBYLRWSUZLFUTO-PQNVQGKDSA-N
Isomeric SMILES C[C@H]1[C@H]2[C@@H](C[C@@]3([C@@]2(CC(=O)[C@@]4([C@H]3CC=C5[C@H]4C=C(C(=O)C5(C)C)O)C)C)C)O[C@@H](CC1=O)C(C)(C)O
SMILES CC1C2C(CC3(C2(CC(=O)C4(C3CC=C5C4C=C(C(=O)C5(C)C)O)C)C)C)OC(CC1=O)C(C)(C)O
Canonical SMILES CC1C2C(CC3(C2(CC(=O)C4(C3CC=C5C4C=C(C(=O)C5(C)C)O)C)C)C)OC(CC1=O)C(C)(C)O
Description Cucurbitacin S is an 11-oxo steroid.
Triterpenes that derive from LANOSTEROL by a shift of the C19 methyl to the C9 position. They are found in seeds and roots of CUCURBITACEAE and other plants and are noted for intense bitterness.
Synonyms (9β,10α,16α,24S)-16,24-Epoxy-2,25-dihydroxy-9-methyl-19-norlanosta-1,5-diene-3,11,22-trione;
PubChem Compound 119287
Last Modified Nov 11 2021
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